Cas no 2228111-47-3 (methyl 2-amino-2-(1-{2-methyl(propan-2-yl)aminoethyl}cyclopropyl)acetate)

• Product Name: methyl 2-amino-2-(1-{2-methyl(propan-2-yl)aminoethyl}cyclopropyl)acetate
• CAS No: 2228111-47-3
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5804380
• PubChem ID: 165764375
• Update Time: 2025-07-14

methyl 2-amino-2-(1-{2-methyl(propan-2-yl)aminoethyl}cyclopropyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(1-{2-methyl(propan-2-yl)aminoethyl}cyclopropyl)acetate
• methyl 2-amino-2-(1-{2-[methyl(propan-2-yl)amino]ethyl}cyclopropyl)acetate
• EN300-1769543
• 2228111-47-3

• Inchi： 1S/C12H24N2O2/c1-9(2)14(3)8-7-12(5-6-12)10(13)11(15)16-4/h9-10H,5-8,13H2,1-4H3
• InChI Key： KNCLYXQFNZSNOS-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1(CCN(C)C(C)C)CC1)N)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.6Ų

Additional information on methyl 2-amino-2-(1-{2-methyl(propan-2-yl)aminoethyl}cyclopropyl)acetate

Introduction to Methyl 2-amino-2-(1-{2-methyl(propan-2-yl)aminoethyl}cyclopropyl)acetate and Its Significance in Modern Chemical Research

Methyl 2-amino-2-(1-{2-methyl(propan-2-yl)aminoethyl}cyclopropyl)acetate, with the CAS number 2228111-47-3, represents a fascinating compound in the realm of chemical biology and pharmaceutical research. This compound, characterized by its complex structural framework, has garnered significant attention due to its potential applications in drug discovery and synthetic chemistry.

The molecular structure of methyl 2-amino-2-(1-{2-methyl(propan-2-yl)aminoethyl}cyclopropyl)acetate features a cyclopropyl ring substituted with an amino group and an ethyleneamine side chain, further modified by a methyl group. This intricate arrangement not only makes it a subject of interest for synthetic chemists but also opens up possibilities for its use in developing novel therapeutic agents. The presence of multiple functional groups, including amino and ester functionalities, allows for diverse chemical modifications and interactions, making it a versatile building block in medicinal chemistry.

In recent years, there has been a surge in research focused on identifying new compounds with potential therapeutic benefits. The development of innovative drugs often relies on the discovery of novel scaffolds that can be optimized for specific biological targets. Methyl 2-amino-2-(1-{2-methyl(propan-2-yl)aminoethyl}cyclopropyl)acetate stands out as a promising candidate due to its unique structural features. Its cyclopropyl moiety, in particular, has been shown to enhance binding affinity and selectivity in various biological assays.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways associated with inflammation and immune response. Current research indicates that compounds with similar structural motifs may interact with specific enzymes and receptors, thereby influencing cellular processes. For instance, studies have suggested that the cyclopropyl group can effectively engage with certain protein targets, leading to altered signaling cascades that could be exploited for therapeutic purposes.

The ester functionality in methyl 2-amino-2-(1-{2-methyl(propan-2-yl)aminoethyl}cyclopropyl)acetate also contributes to its chemical diversity. Ester groups are well-known for their ability to participate in various chemical reactions, including hydrolysis and transesterification, which are crucial for drug formulation and delivery. This flexibility makes the compound an attractive candidate for further exploration in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. By leveraging molecular modeling techniques, scientists can simulate the interactions between methyl 2-amino-2-(1-{2-methyl(propan-2-yl)aminoethyl}cyclopropyl)acetate and biological targets, providing valuable insights into its potential therapeutic effects. These simulations have hinted at its potential as an inhibitor of certain enzymes involved in inflammatory pathways, making it a promising lead for further investigation.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The complex architecture necessitates precise control over reaction conditions to ensure high yield and purity. However, the development of efficient synthetic routes would significantly enhance its accessibility for research purposes. Recent publications have highlighted novel methodologies for constructing the cyclopropyl ring and integrating it into more elaborate molecular frameworks, offering new perspectives on its synthesis.

In conclusion, methyl 2-amino-2-(1-{2-methyl(propan-2-yl)aminoethyl}cyclopropyl)acetate (CAS no. 2228111-47-3) is a structurally complex and functionally versatile compound with significant potential in pharmaceutical research. Its unique features make it an attractive candidate for developing novel therapeutic agents targeting various biological pathways. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the advancement of drug discovery and synthetic chemistry.